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Introduction

Dilauryl thiodipropionate (DLTDP) is a diester of lauryl alcohol and 3,3'-thiodipropionic acid.
[1] It is a sulfur-containing secondary antioxidant widely recognized for its efficacy in stabilizing
polymers, plastics, fats, and oils against degradation caused by heat and oxygen.[2][3]
Functioning as a hydroperoxide decomposer, DLTDP plays a crucial role in interrupting
oxidative chain reactions, often in synergy with primary antioxidants.[2][4] Its low volatility and
high solubility in many organic solvents make it a valuable additive in various industrial
applications, including food packaging films, lubricants, and cosmetics.[2][3] This guide
provides a comprehensive overview of the core physicochemical properties of DLTDP, detailed
experimental protocols for their determination, and a visualization of its synthesis and
antioxidant mechanism.

Physicochemical Properties

The following tables summarize the key physicochemical properties of Dilauryl
thiodipropionate.

General and Physical Properties
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Property Value Source(s)
Molecular Formula C30H5804S [5]
Molecular Weight 514.84 g/mol [5]
White to off-white crystalline
Appearance [1][6]
flakes or powder
Odor Sweetish, ester-like [1107]
Melting Point 40-42 °C [2]
N ) ~570.34 °C (rough estimate,
Boiling Point [6]
decomposes > 275°C)
Density / Specific Gravity 0.915 g/mL at 25 °C [2]
0.2 mm Hg at 163 °C; 4.875 x
Vapor Pressure [6]
10-7 mmHg at 20 °C (est.)
Flash Point > 110 °C (> 230 °F) [2][4]
Solubility Profile
Solvent Solubility Source(s)
Water Insoluble (< 1 mg/L at 20°C) [1][6]

Organic Solvents

Soluble

[1](8]

Acetone

20 g/ 100g solvent (at 20°C)

[8]

Benzene

133 g/ 100g solvent (at 20°C)

[8]

Carbon Tetrachloride

100 g/ 100g solvent (at 20°C)

[8]

Petroleum Ether

40 g/ 100g solvent (at 20°C)

[8]

Chloroform

Slightly Soluble

[8]

Isopropanol

Slightly Soluble (when heated)

[8]

Experimental Protocols
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The following are detailed methodologies for determining the key physicochemical properties of
Dilauryl thiodipropionate.

Determination of Melting Point (Capillary Method)

This protocol is based on the standard capillary method for determining the melting point of a
solid crystalline compound.[1][9]

o Apparatus: Melting point apparatus (e.g., Mel-Temp or Thiele tube), capillary tubes (sealed at
one end), thermometer, mortar and pestle.[9]

e Procedure:

[e]

Ensure the DLTDP sample is dry and finely powdered using a mortar and pestle.

o Introduce the powdered DLTDP into the open end of a capillary tube. Tap the sealed end
of the tube gently on a hard surface to pack the solid to a height of 2-3 mm.[10]

o Place the capillary tube into the heating block of the melting point apparatus.

o Heat the sample rapidly to approximately 15-20°C below the expected melting point
(around 40°C).

o Decrease the heating rate to 1-2°C per minute to allow for thermal equilibrium.
o Record the temperature at which the first drop of liquid appears (T1).
o Record the temperature at which the entire sample has completely melted (T2).

o The melting range is reported as T1 - T2. For a pure substance, this range is typically
narrow (0.5-1.0°C).[9]

Determination of Solubility

This protocol provides a qualitative and semi-quantitative method for assessing the solubility of
DLTDP in various solvents.

o Apparatus: Test tubes, vortex mixer, analytical balance, graduated cylinders.
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e Procedure:

o

Weigh approximately 25 mg of DLTDP and place it into a test tube.

Add 0.75 mL of the desired solvent (e.g., water, acetone, benzene) to the test tube in small
portions.[8]

After each addition, vigorously agitate the mixture using a vortex mixer for at least 30
seconds.

Visually inspect the solution for any undissolved solid against a dark background.

If the solid dissolves completely, the substance is classified as "soluble.” If it remains
undissolved or only partially dissolves, it is classified as "insoluble” or "slightly soluble,"
respectively.

For a more quantitative assessment, a saturated solution can be prepared, filtered, and
the solvent evaporated from a known volume of the filtrate to determine the mass of
dissolved solute.

Determination of Density (Gas Pychometry)

Gas pycnometry is a standard method for determining the skeletal density of a solid powder by

measuring the volume of displaced gas, typically helium.[11][12]

o Apparatus: Gas pycnometer, analytical balance.

e Procedure:

Accurately weigh a suitable amount of the DLTDP sample and record the mass.
Place the sample into the sample chamber of the gas pycnometer.

Seal the chamber and purge the system with helium gas to remove any adsorbed
contaminants from the powder surface.[11]

The instrument will automatically perform the analysis: it pressurizes a reference volume
with helium and then expands the gas into the sample chamber.
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o By measuring the pressure change, the instrument calculates the volume of the solid
sample based on Archimedes' principle of fluid displacement.[12]

o The density is then calculated by the instrument's software as the ratio of the sample's
mass to its determined volume.

Visualizations: Synthesis and Mechanism of Action
Synthesis of Dilauryl Thiodipropionate

The primary industrial synthesis of DLTDP is through the direct Fischer esterification of
thiodipropionic acid with lauryl alcohol, typically in the presence of an acid catalyst.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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